Cas no 602-06-2 (Skyrin)

• Product Name: Skyrin
• CAS No: 602-06-2
• MF: C₃₀H₁₈O₁₀
• MW: 538.457929134369
• CID: 505881
• PubChem ID: 73071
• Update Time: 2025-04-19

Skyrin Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bianthracene]-9,9',10,10'-tetrone,2,2',4,4',5,5'-hexahydroxy-7,7'-dimethyl-, (1S)-
• 2,4,5-trihydroxy-7-methyl-1-(2,4,5-trihydroxy-7-methyl-9,10-dioxoanthracen-1-yl)anthracene-9,10-dione
• Amentoflavone
• Skyrin
• (1,1'-Bianthracene)-9,9',10,10'-tetrone, 2,2',4,4',5,5'-hexahydroxy-7,7'-dimethyl-, (S)-
• 2,2',4,4',5,5'-hexahydroxy-7,7'-dimethyl-1,1'-bianthracene-9,9',10,10'-tetrone
• 2,4,5,2',4',5'-Hexahydroxy-7,7'-dimethyl-[1,1']bianthryl-9,10,9',10'-tetraon
• 2,4,5,2',4',5'-hexahydroxy-7,7'-dimethyl-[1,1']bianthryl-9,10,9',10'-tetraone
• AC1L2J7W
• AC1Q6EAR
• CCRIS 4401
• CHEMBL472851
• Endothianin
• NSC361128
• stemphyperylenol
• Rhodophyscin
• Skirin
• C30H18O10
• NSC 361128
• BDBM50388868
• 2,2',4,4',5,5'-Hexahydroxy-7,7'-dimethyl-[1,1'-bianthracene]-9,9',10,10'-tetraone
• 35144-94-6
• Q27291883
• [1,1'-Bianthracene]-9,9',10,10'-tetrone, 2,2',4,4',5,5'-hexahydroxy-7,7'-dimethyl-, (1S)
• VLA1F42GXP
• NSC-361128
• CHEBI:144311
• (S)-2,2',4,4',5,5'-Hexahydroxy-7,7'-dimethyl-[1,1'-bianthracene]-9,9',10,10'-tetraone
• BS-1239
• (+)-S-Skyrin
• (-)-R-skyrin
• HB4088
• 131233-49-3
• 1,1'-Bisemodin
• UNII-VLA1F42GXP
• SCHEMBL2665352
• 602-06-2
• MQSXZQXHIJMNAF-UHFFFAOYSA-N
• 1,1'-Bi[anthryl-9,10-dione], 2,2',4,4',5,5'-hexahydroxy-7,7'-dimethyl-
• NCI60_003292
• (R)-2,2',4,4',5,5'-Hexahydroxy-7,7'-dimethyl-[1,1'-bianthracene]-9,9',10,10'-tetraone
• DTXSID00208943
• AKOS030532981
• 2,4,5-trihydroxy-7-methyl-1-(2,4,5-trihydroxy-7-methyl-9,10-dioxo-1-anthryl)anthracene-9,10-dione
• (−)-R-skyrin
• HY-119739
• CS-0077910

• Inchi： 1S/C30H18O10/c1-9-3-11-19(13(31)5-9)29(39)23-17(35)7-15(33)21(25(23)27(11)37)22-16(34)8-18(36)24-26(22)28(38)12-4-10(2)6-14(32)20(12)30(24)40/h3-8,31-36H,1-2H3
• InChI Key： MQSXZQXHIJMNAF-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C(C3C(=CC(C)=CC=3C(C=2C=1C1=C(C=C(C2C(C3C(=CC(C)=CC=3C(C1=2)=O)O)=O)O)O)=O)O)=O)O

Computed Properties

• Exact Mass: 538.08999677g/mol
• Monoisotopic Mass: 538.08999677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 992
• XLogP3: 5.1
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Density: 1.698±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >380 ºC
• Solubility: Insuluble (1.9E-8 g/L) (25 ºC),

Skyrin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones